Hydroxybupropion

• CAS No.: 92264-81-8
• Product Name: Hydroxybupropion
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-[(1-hydroxy-2-methylpropan-2-yl)amino]propan-1-one
• Standard InChI: InChI=1S/C13H18ClNO2/c1-9(15-13(2,3)8-16)12(17)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3
• Standard InChIKey: AKOAEVOSDHIVFX-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)CO
• Canonical SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)CO
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 121-123°C
• Physical Description: Solid
• Description: Hydroxybupropion, also known as b. w. 306u, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Hydroxybupropion is considered to be a practically insoluble (in water) and relatively neutral molecule. Hydroxybupropion has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydroxybupropion is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, hydroxybupropion can be found in a number of food items such as pepper (c. baccatum), european chestnut, jujube, and fox grape. This makes hydroxybupropion a potential biomarker for the consumption of these food products.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: HYDROXYBUPROPION; HYDROXYBUPROPIONE; 1-(3-CHLOROOPHENYL)-2-[(2-HYDROXY-1,1-DIMETHYLETHYL)AMINO]-1-PROPANONE; 2-HYDROXY-2-(3'-CHLOROPHENYL)-3,5,5-TRIMETHYLMORPHOLINE; 1-(3-Chloroophenyl)-2-[(2-hydroxy-1,1-dimethylethyl)amino]-1-propanone, 2-Hydroxy-2-(3chlorop
• PubChem Compound: 446
• Last Modified: Nov 11 2021